Cas no 698998-84-4 ((E)-2-3-(trifluoromethyl)phenylethenylboronic acid)

• Product Name: (E)-2-3-(trifluoromethyl)phenylethenylboronic acid
• CAS No: 698998-84-4
• MF: C₉H₈BF₃O₂
• MW: 215.964833259583
• MDL: MFCD05865156
• CID: 2196623
• PubChem ID: 45156692
• Update Time: 2025-06-07

(E)-2-3-(trifluoromethyl)phenylethenylboronic acid Chemical and Physical Properties

Names and Identifiers

• Trans-2-[3-(trifluoromethyl)phentyl]vinylboronic acid
• [(E)-2-[3-(trifluoromethyl)phenyl]ethenyl]boronic acid
• RARECHEM AL BA 0176
• (E)-2-3-(trifluoromethyl)phenylethenylboronic acid
• {2-[3-(trifluoromethyl)phenyl]ethenyl}boronic acid
• SCHEMBL3317126
• 698998-84-4
• SCHEMBL2352948
• G75902
• trans-2-(3-trifluoromethylphenyl)vinylboronic acid
• 214907-20-7
• EN300-310386
• B-[(1E)-2-[3-(TRIFLUOROMETHYL)PHENYL]ETHENYL]BORONIC ACID
• (3-(Trifluoromethyl)styryl)boronic acid
• (E)-(3-(Trifluoromethyl)styryl)boronic acid
• EN300-307716
• Z1436494203
• 2-(3-TRIFLUOROMETHYL-PHENYL)-ETHENEBORONIC ACID
• AKOS017559720

• MDL： MFCD05865156
• Inchi： 1S/C9H8BF3O2/c11-9(12,13)8-3-1-2-7(6-8)4-5-10(14)15/h1-6,14-15H/b5-4+
• InChI Key： HGEVMEKGPYPLRD-SNAWJCMRSA-N
• SMILES： FC(C1C=CC=C(/C=C/B(O)O)C=1)(F)F

Computed Properties

• Exact Mass: 216.0569441g/mol
• Monoisotopic Mass: 216.0569441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Melting Point: 84-89 °C(lit.)

(E)-2-3-(trifluoromethyl)phenylethenylboronic acid Security Information

• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Additional information on (E)-2-3-(trifluoromethyl)phenylethenylboronic acid

Comprehensive Overview of (E)-2-[3-(Trifluoromethyl)phenyl]ethenylboronic Acid (CAS No. 698998-84-4)

(E)-2-[3-(Trifluoromethyl)phenyl]ethenylboronic acid (CAS No. 698998-84-4) is a highly specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its trifluoromethyl and ethenylboronic acid functional groups, is widely utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern drug discovery and agrochemical development.

The unique structural features of (E)-2-[3-(Trifluoromethyl)phenyl]ethenylboronic acid make it an invaluable building block for constructing complex heterocyclic compounds and biaryl structures. Researchers are particularly interested in its electron-withdrawing trifluoromethyl group, which enhances the reactivity and stability of the resulting products. This property is especially relevant in the design of fluorinated pharmaceuticals, a trending topic in medicinal chemistry due to the growing demand for metabolically stable drugs.

In recent years, the compound has been explored for its potential applications in OLED materials and organic electronics, aligning with the global push toward sustainable technologies. Its conjugated π-system and boronic acid moiety enable precise tuning of electroluminescent properties, making it a candidate for next-generation display technologies. This connection to green chemistry and renewable energy solutions has further amplified its relevance in scientific literature.

From a synthetic chemistry perspective, 698998-84-4 is often discussed in the context of palladium-catalyzed reactions and stereoselective transformations. Its (E)-configuration ensures high regiocontrol in coupling reactions, addressing common challenges in small molecule synthesis. Laboratories frequently search for optimized protocols involving this compound, reflecting the broader interest in catalytic efficiency and atom economy—two hot topics in process chemistry.

Quality control of (E)-2-[3-(Trifluoromethyl)phenyl]ethenylboronic acid is another critical area, with analytical techniques like HPLC, NMR, and mass spectrometry being essential for verifying purity. The compound’s stability under various conditions is frequently studied, as degradation products could impact its performance in high-throughput screening or catalysis. These aspects resonate with the increasing focus on reproducibility in scientific research.

In summary, CAS 698998-84-4 represents a versatile tool for researchers working at the intersection of fluorine chemistry and organoboron compounds. Its multifaceted applications—from preclinical drug candidates to advanced materials—underscore its importance in contemporary science. As industries prioritize innovation and sustainability, this compound is poised to remain a focal point in cutting-edge research.